Cas no 1260764-89-3 (6-Bromo-4-chloroquinazoline-2-carbonitrile)

• Product Name: 6-Bromo-4-chloroquinazoline-2-carbonitrile
• CAS No: 1260764-89-3
• MF: C₉H₃BrClN₃
• MW: 268.497219324112
• CID: 1031896
• PubChem ID: 71464149
• Update Time: 2025-10-11

6-Bromo-4-chloroquinazoline-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-4-chloroquinazoline-2-carbonitrile
• DTXSID70855928
• DB-341724
• 1260764-89-3

• Inchi： 1S/C9H3BrClN3/c10-5-1-2-7-6(3-5)9(11)14-8(4-12)13-7/h1-3H
• InChI Key： KGUKPRFNHMYKRN-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C(=C(N=C(C#N)N=2)Cl)C=1

Computed Properties

• Exact Mass: 266.91989g/mol
• Monoisotopic Mass: 266.91989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 49.6Ų

Additional information on 6-Bromo-4-chloroquinazoline-2-carbonitrile

Introduction to 6-Bromo-4-chloroquinazoline-2-carbonitrile (CAS No. 1260764-89-3)

6-Bromo-4-chloroquinazoline-2-carbonitrile, identified by its Chemical Abstracts Service (CAS) number 1260764-89-3, is a significant intermediate in the field of pharmaceutical chemistry. This compound belongs to the quinazoline scaffold, a heterocyclic structure that has garnered considerable attention due to its diverse biological activities and utility in drug development. The presence of bromine and chlorine substituents at the 6th and 4th positions, respectively, enhances its reactivity, making it a valuable precursor for synthesizing more complex molecules.

The quinazoline core is a privileged scaffold in medicinal chemistry, known for its role in the development of various therapeutic agents, including antiviral, anticancer, and anti-inflammatory drugs. The nitrile group at the 2-position further expands its synthetic potential, allowing for further functionalization through nucleophilic addition or reduction reactions. This structural motif has been extensively explored in recent years, particularly in the quest for novel kinase inhibitors and other small-molecule drugs.

In recent years, there has been a surge in research focused on developing kinase inhibitors due to their importance in treating cancers and inflammatory diseases. Quinazoline derivatives have emerged as potent inhibitors of tyrosine kinases, which are frequently overexpressed in tumor cells. The 6-Bromo-4-chloroquinazoline-2-carbonitrile (CAS No. 1260764-89-3) serves as a versatile building block for designing such inhibitors. Its halogenated structure allows for selective binding to target enzymes while minimizing off-target effects.

One of the most compelling aspects of this compound is its role in the synthesis of quinazolin-based kinase inhibitors. These inhibitors have shown promise in preclinical studies for their ability to disrupt signaling pathways that are critical for cancer cell proliferation. For instance, derivatives of 6-Bromo-4-chloroquinazoline-2-carbonitrile have been investigated for their potential to inhibit Aurora kinases, which play a crucial role in cell division and are often mutated in various cancers.

The bromo and chloro substituents on the quinazoline ring provide excellent handles for further chemical modification. These groups can be readily introduced or removed through various synthetic protocols, enabling the creation of a library of analogs with tailored biological properties. This flexibility has made 6-Bromo-4-chloroquinazoline-2-carbonitrile (CAS No. 1260764-89-3) a cornerstone in medicinal chemistry research labs worldwide.

Recent advancements in computational chemistry have further enhanced the utility of this compound. High-throughput virtual screening (HTVS) and molecular docking studies have been employed to identify novel derivatives with improved potency and selectivity. These computational approaches have accelerated the drug discovery process by allowing researchers to predict the binding affinity of various quinazoline analogs before conducting costly wet-lab experiments.

The nitrile group at the 2-position of 6-Bromo-4-chloroquinazoline-2-carbonitrile (CAS No. 1260764-89-3) is particularly noteworthy for its reactivity. It can undergo hydrolysis to form a carboxylic acid or reduction to yield an amine, providing multiple pathways for further functionalization. This adaptability has been exploited in the synthesis of prodrugs and bioconjugates, where the nitrile group serves as a protecting or activating moiety.

In addition to its applications in oncology, this compound has shown promise in other therapeutic areas. For example, quinazoline derivatives have been investigated for their antimicrobial properties against resistant strains of bacteria. The structural features of 6-Bromo-4-chloroquinazoline-2-carbonitrile (CAS No. 1260764-89-3) make it a suitable candidate for designing novel antimicrobial agents that target bacterial enzymes essential for survival.

The synthesis of 6-Bromo-4-chloroquinazoline-2-carbonitrile (CAS No. 1260764-89-3) typically involves multi-step organic transformations starting from readily available precursors. Common synthetic routes include nucleophilic aromatic substitution reactions to introduce the bromo and chloro substituents, followed by cyanation at the 2-position via methods such as copper-catalyzed cyanation or reaction with cyanating agents like trimethylsilyl cyanide (TMSCN).

The purity and quality of 6-Bromo-4-chloroquinazoline-2-carbonitrile (CAS No. 1260764-89-3) are critical for downstream applications, particularly in pharmaceutical research where impurities can affect biological activity and safety profiles. Advanced purification techniques such as column chromatography or recrystallization are often employed to ensure high-purity material.

The growing interest in quinazoline derivatives has also spurred innovation in synthetic methodologies aimed at improving efficiency and sustainability. Green chemistry principles have been increasingly applied to quinazoline synthesis, with efforts focused on reducing waste generation and minimizing hazardous solvent use. These advancements not only make the production process more environmentally friendly but also more cost-effective.

In conclusion, 6-Bromo-4-chloroquinazoline-2-carbonitrile (CAS No. 1260764-89-3) is a versatile and important intermediate in pharmaceutical chemistry with broad applications across multiple therapeutic areas. Its unique structural features make it an invaluable tool for drug discovery researchers seeking to develop novel small-molecule therapeutics targeting cancers, inflammatory diseases, and infections caused by resistant bacteria.